2-{[5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-methylacetamide

• IUPAC Name: 2-[[5-(4-acetylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]-N-methylacetamide
• InChI: InChI=1S/C11H17N5O2S2/c1-8(17)15-3-5-16(6-4-15)10-13-14-11(20-10)19-7-9(18)12-2/h3-7H2,1-2H3,(H,12,18)
• InChI Key: LGEBHZBUISAXBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=NN=C(S2)SCC(=O)NC
• Molecular Formula: C11H17N5O2S2
• Molecular Weight: 315.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an acetyl group, a piperazine ring, a thiadiazole ring, a sulfanyl group, and an acetamide group. These functional groups suggest that this compound could have a variety of chemical properties and potential uses.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the piperazine ring, followed by the introduction of the acetyl groups. The thiadiazole ring could be formed next, followed by the introduction of the sulfanyl group. Finally, the methylacetamide group would be added.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The piperazine ring provides a basic nitrogen atom, the thiadiazole ring provides a site of aromaticity, and the sulfanyl group could participate in various sulfur-based reactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the acetyl groups could undergo nucleophilic acyl substitution reactions, and the piperazine ring could participate in reactions typical of secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the acetyl and acetamide groups would likely make this compound soluble in polar solvents.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. Based on the functional groups present, it could potentially be irritating or harmful if inhaled, ingested, or if it comes into contact with the skin.

Future Directions

The potential applications of this compound would likely depend on its biological activity. Compounds with similar structures are often studied for their potential as pharmaceuticals, particularly as anticancer, antiviral, or antibacterial agents.